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Compound of Interest

Compound Name: Myricetin 3-rhamnoside

Cat. No.: B8798848

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and pharmacological activities of Myricetin 3-rhamnoside. This
document is intended to serve as a valuable resource for researchers, scientists, and
professionals in the field of drug development, offering detailed information on its biological
effects and the underlying molecular mechanisms. The guide includes structured data
presentation, detailed experimental protocols for key assays, and visualizations of relevant
signaling pathways.

Chemical Structure and Identification

Myricetin 3-rhamnoside, also known as myricitrin, is a flavonoid glycoside consisting of the
flavonol myricetin linked to a rhamnose sugar moiety.
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Identifier Value

5,7-dihydroxy-3-[(2S,3R,4R,5R,6S)-3,4,5-
IUPAC Name trihydroxy-6-methyloxan-2-ylloxy-2-(3,4,5-

trihydroxyphenyl)chromen-4-one

C[C@H]1--INVALID-LINK--
SMILES String 0C2=C(C(=0)C3=C(C=C(C=C302)0)0)C4=C
C(=C(C(=C4)0)0)0)0)0">C@@HO

InChl Key DCYOADKBABEMIQ-OWMUPTOHSA-N

Molecular Formula C21H20012[1]

Physicochemical Properties

A summary of the key physicochemical properties of Myricetin 3-rhamnoside is presented
below, providing essential data for experimental design and formulation development.

Property Value Source
Molecular Weight 464.38 g/mol [1112]
Melting Point 194-197 °C [2][3]

- Practically insoluble in water;
Solubility ) ) [4]
Slightly soluble in ethanol.

logP 0.6 [3]

pKa (Strongest Acidic) 6.43 [3]

Pharmacological Properties and Biological
Activities
Myricetin 3-rhamnoside has demonstrated a range of biological activities, with significant

potential for therapeutic applications. The following table summarizes its key pharmacological
effects with available quantitative data.
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Biological Activity Assay/Model Results
) MTT assay on MDA-MB-231
Anticancer I ICso0: 56.26 + 8.50 uM[5][6]
cells

SRB assay on MDA-MB-231

ICso0: 88.64 + 7.14 uM[5][6]
cells

Hyaluronidase Inhibition (cell-
ICs0: 11.92 + 2.89 pM[6]
free)

Ornithine Decarboxylase
o ICs0: 15.22 + 2.61 pM[6]
Inhibition (cell-free)

Antioxidant DPPH radical scavenging Potent activity reported
Lipid Peroxidation Inhibition ICso: 220 pg/mli
Inhibition of pro-inflammatory Reported to suppress NF-kB

Anti-inflammator
Y mediators and STAT1 activation

_ Against C. albicans and C.
Antifungal o MIC: 93.8 pg/mL
tropicalis

Signaling Pathways Modulated by Myricetin
(Aglycone)

While research on the specific signaling pathways of Myricetin 3-rhamnoside is ongoing,
extensive studies on its aglycone, myricetin, have elucidated its interaction with several key
cellular signaling cascades. It is hypothesized that Myricetin 3-rhamnoside may exert its
effects, at least in part, through the action of its aglycone following in vivo hydrolysis. The
following diagrams illustrate the key signaling pathways modulated by myricetin.
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Myricetin's modulation of the MAPK signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8798848#myricetin-3-rhamnoside-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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